4-[2-[(2-fluorobenzyl)thio]-4-oxoquinazolin-3(4H)-yl]-N-(2-furylmethyl)butanamide

• IUPAC Name: 4-[2-[(2-fluorophenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-N-(furan-2-ylmethyl)butanamide
• InChI: InChI=1S/C24H22FN3O3S/c25-20-10-3-1-7-17(20)16-32-24-27-21-11-4-2-9-19(21)23(30)28(24)13-5-12-22(29)26-15-18-8-6-14-31-18/h1-4,6-11,14H,5,12-13,15-16H2,(H,26,29)
• InChI Key: PSLHEADPIGHYLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3C(=O)N2CCCC(=O)NCC4=CC=CO4)F
• Molecular Formula: C24H22FN3O3S
• Molecular Weight: 451.5 g/mol

Description

4-[2-[(2-fluorobenzyl)thio]-4-oxoquinazolin-3(4H)-yl]-N-(2-furylmethyl)butanamide is a useful research compound. Its molecular formula is C24H22FN3O3S and its molecular weight is 451.52. The purity is usually 95%.
BenchChem offers high-quality 4-[2-[(2-fluorobenzyl)thio]-4-oxoquinazolin-3(4H)-yl]-N-(2-furylmethyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-[(2-fluorobenzyl)thio]-4-oxoquinazolin-3(4H)-yl]-N-(2-furylmethyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Quinazolinone derivatives have been extensively studied for their potential as multifunctional agents in the treatment of neurodegenerative diseases. For example, derivatives synthesized with various substituents have shown inhibitory activity against enzymes like acetylcholinesterase and butyrylcholinesterase, key targets in Alzheimer's disease treatment, along with antioxidant properties (Makhaeva et al., 2017). This highlights the quinazolinone scaffold's utility in creating compounds with potential therapeutic effects against neurodegeneration.

Antimicrobial and Anticancer Properties

Quinazolinones have also been explored for their antimicrobial and anticancer activities. For instance, a study on 3-(5-(arylidene)-2-(aryl)-4-oxothiazolidin-3-yl)-2-phenylquinazolin-4(3H)-one derivatives showed notable antimicrobial and anticancer potential, with some derivatives being more potent than standard drugs like 5-fluorouracil against certain cancer cell lines (Deep et al., 2013). Such studies provide a foundation for developing new antimicrobial and anticancer therapies.

Antitumor Activity

The antitumor activity of 3-benzyl-substituted-4(3H)-quinazolinones has been documented, with some analogues displaying broad-spectrum antitumor activity. This research suggests the potential for developing novel anticancer agents based on the quinazolinone core structure (Ibrahim A. Al-Suwaidan et al., 2016).

Interaction with Human Serum Albumin

The interaction of fluorine-substituted dihydroquinazoline derivatives with human serum albumin (HSA) has been investigated, revealing insights into the binding mechanisms and the potential for modifying pharmacokinetic profiles of therapeutic agents (Yi Wang et al., 2016).